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Compound Focus: Glycyl-dl-serine

CAS No.: 687-38-7

Cat. No.: S750447

Get Quote

The table below summarizes the core quantitative data for Glycyl-DL-serine (CAS #687-38-7), which is

relevant for formulation and analytical development.

Property Value

CAS Registry Number 687-38-7 [1] [2] [3]

Molecular Formula C₅H₁₀N₂O₄ [1] [2] [3]

Molecular Weight 162.14 g/mol [1] [2] [3]

pKa (at 25°C) 2.98 [1] [2] [3]

Melting Point 207 °C [2] [3]

Density (estimate) 1.4394 g/cm³ [2] [3]

Water Solubility Slightly soluble [2] [3]

Recommended Storage –20°C [1] [2] [3]
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The provided search results include details on experimental approaches used to determine the

thermodynamic properties of Glycyl-DL-serine and related peptides.

Key Measured Properties: The primary thermodynamic properties studied for Glycyl-DL-serine in
aqueous solution are its partial molar volume (V₂°) and partial molar heat capacity (Cp,₂°) at 25°C

[4].
Research Objective: A key goal of these experiments was to estimate the contributions of
individual amino acid side chains to the overall thermodynamic properties of glycyl dipeptides (Gly-
X). For these dipeptides, both V₂° and Cp,₂° were found to be a linear function of the corresponding

property for the amino acid X [4].
Broader Experimental Framework: Research on glycyl peptides, including Glycyl-DL-serine,

involves determining the dissociation constant (pK₂) of the ammonium group (NH₃⁺) across a
temperature range (e.g., 5–50°C) using electromotive force (emf) measurements of cells without
liquid junction. These cells employ hydrogen electrodes and silver-silver bromide electrodes.
The thermodynamic quantities ΔH°, ΔCp°, and ΔS° are then derived from the temperature coefficients

of the dissociation constants [5].

The following diagram maps the logical workflow of a typical study investigating the thermodynamic

properties of dipeptides like Glycyl-DL-serine.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s750447?utm_src=pdf-body
https://www.smolecule.com/products/s750447?utm_src=pdf-body
https://scispace.com/papers/thermodynamic-properties-of-peptide-solutions-4-partial-e4mwxub270
https://scispace.com/papers/thermodynamic-properties-of-peptide-solutions-4-partial-e4mwxub270
https://www.smolecule.com/products/s750447?utm_src=pdf-body
https://link.springer.com/article/10.1023/A:1022634723180
https://www.smolecule.com/products/s750447?utm_src=pdf-body
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study: Thermodynamic Properties
of Dipeptides

Research Goal:
Estimate Side Chain

Contributions (Gly-X)

Experimental Setup

Method A: Partial Molar
Volume & Heat Capacity

Method B: pK₂ Determination via
EMF Cells (H₂ & Ag/AgBr electrodes)

Data Analysis

Result: Linear Relationship
Dipeptide Property vs. Amino Acid X

Result: Thermodynamic Quantities
(ΔH°, ΔCp°, ΔS°)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - GLYCYL - DL CAS#: 687-38-7 -ChemWhat | Database of... SERINE [chemwhat.com]

2. China CAS:687-38-7 | GLYCYL - DL - SERINE Manufacturers and... [alfa-industry.com]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s750447?utm_src=pdf-body-img
https://www.smolecule.com/products/s750447?utm_src=pdf-custom-synthesis
https://www.chemwhat.com/glycyl-dl-serine-cas-687-38-7/
https://www.alfa-industry.com/material-chemicals/cosmetic-chemicals/cas-687-38-7-glycyl-dl-serine.html
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


3. - GLYCYL - DL price, buy SERINE - GLYCYL - DL - chemicalbook SERINE [chemicalbook.com]

4. Thermodynamic properties of peptide solutions 4. Partial molar... [scispace.com]

5. Thermodynamic Constants of Glycyl Peptides: Solvation and Buffers... [link.springer.com]

To cite this document: Smolecule. [Physicochemical Properties of Glycyl-DL-serine]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b750447#glycyl-dl-serine-

pka-2-98]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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